tert-Butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate

• IUPAC Name: tert-butyl 3-(hydroxymethyl)-3-methoxyazetidine-1-carboxylate
• InChI: InChI=1S/C10H19NO4/c1-9(2,3)15-8(13)11-5-10(6-11,7-12)14-4/h12H,5-7H2,1-4H3
• InChI Key: JNGYMJCVNWIXLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC(C1)(CO)OC
• Molecular Formula: C10H19NO4
• Molecular Weight: 217.26 g/mol

Description

Tert-Butyl compounds are often used in organic synthesis due to their stability and ease of removal. In general, tert-butyl esters are known to be stable under a variety of conditions and can be readily hydrolyzed to yield the corresponding carboxylic acids.

Molecular Structure Analysis

The molecular structure of a tert-butyl ester involves a carbonyl group (C=O) attached to an oxygen, which is in turn attached to a tert-butyl group (C(CH3)3). The other side of the carbonyl group is typically attached to a variable R group.

Chemical Reactions Analysis

Tert-Butyl esters are known to undergo a variety of reactions. They can be hydrolyzed to form carboxylic acids, or they can react with Grignard reagents to form tertiary alcohols.

Physical And Chemical Properties Analysis

Tert-Butyl esters are typically colorless liquids or low-melting solids. They are generally stable, but can decompose if heated.

Mechanism of Action

Without specific context, it’s difficult to provide a mechanism of action. In biological systems, for example, the mechanism of action would depend on the specific biochemical pathway the compound is involved in.

Safety and Hazards

Like many organic compounds, tert-butyl esters can be flammable and should be handled with care. They may also be harmful if swallowed or if they come into contact with the skin.